Cas no 89197-62-6 (5-Fluorobenzofuran-2-carboxylic acid)

5-Fluorobenzofuran-2-carboxylic acid structure

89197-62-6 structure

Product Name:5-Fluorobenzofuran-2-carboxylic acid

CAS No:89197-62-6

MF:C₉H₅FO₃

MW:180.132606267929

MDL:MFCD09038172

CID:711351

PubChem ID:10986872

Update Time:2024-11-26

5-Fluorobenzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Fluorobenzofuran-2-carboxylic acid
- 2-Benzofurancarboxylicacid, 5-fluoro-
- 5-FLUORO-1-BENZOFURAN-2- CARBOXYLIC ACID
- 2-Benzofurancarboxylicacid,5-fluoro
- 5-fluoro-1H-benzofuran-2-carboxylic acid
- 5-fluorobenzo-furan-2-carboxylic acid
- F2124-1204
- 5-Fluoro-2-benzofurancarboxylic acid (ACI)
- AS-44008
- MFCD09038172
- 5-fluorobenzo[b]furan-2-carboxylic acid
- SCHEMBL2897831
- 89197-62-6
- 5-FLUORO-1-BENZOFURAN-2-CARBOXYLIC ACID
- Z979493270
- STL217538
- W10186
- SY045635
- HITUZQPFDWNUHA-UHFFFAOYSA-N
- 2-BENZOFURANCARBOXYLIC ACID, 5-FLUORO-
- AKOS000320415
- AS-871/43474828
- EN300-74251
- DTXSID60450820
- CS-0062578
- MB06881
- MDL： MFCD09038172
- Inchi： 1S/C9H5FO3/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4H,(H,11,12)
- InChI Key： HITUZQPFDWNUHA-UHFFFAOYSA-N
- SMILES： O=C(C1=CC2C(=CC=C(C=2)F)O1)O

Computed Properties

Exact Mass: 180.02200
Monoisotopic Mass: 180.02227218g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 50.4Å²

Experimental Properties

Density: 1.463±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 317.012℃ at 760 mmHg
Solubility: Very slightly soluble (0.22 g/l) (25 º C),
PSA: 50.44000
LogP: 2.27010

5-Fluorobenzofuran-2-carboxylic acid Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Fluorobenzofuran-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM275844-5g	5-Fluorobenzofuran-2-carboxylic acid	89197-62-6	95%	5g	$289	2021-06-17
Apollo Scientific	PC50380-250mg	5-Fluoro-1-benzofuran-2-carboxylic acid	89197-62-6		250mg	£15.00	2025-02-21
Apollo Scientific	PC50380-1g	5-Fluoro-1-benzofuran-2-carboxylic acid	89197-62-6		1g	£46.00	2025-02-21
Apollo Scientific	PC50380-5g	5-Fluoro-1-benzofuran-2-carboxylic acid	89197-62-6		5g	£185.00	2025-02-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CP306-200mg	5-Fluorobenzofuran-2-carboxylic acid	89197-62-6	95+%	200mg	189.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CP306-50mg	5-Fluorobenzofuran-2-carboxylic acid	89197-62-6	95+%	50mg	83.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CP306-1g	5-Fluorobenzofuran-2-carboxylic acid	89197-62-6	95+%	1g	635.0CNY	2021-07-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F57870-1g	5-Fluorobenzofuran-2-carboxylic acid	89197-62-6	95%	1g	¥228.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F57870-5g	5-Fluorobenzofuran-2-carboxylic acid	89197-62-6		5g	¥1766.0	2021-09-09
TRC	F632280-50mg	5-Fluoro-1-benzofuran-2-carboxylic Acid	89197-62-6		50mg	$ 50.00	2022-06-04

5-Fluorobenzofuran-2-carboxylic acid Production Method

Production Method 1

13939-06-5

91703-57-0

89197-62-6

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: 2,2′-Bipyridine , Copper bromide (CuBr2) Solvents: tert-Butanol , Water ; 8 h, 90 °C

Reference

: Tandem Synthesis of 2-Carboxybenzofurans via Sequential Cu-Catalyzed C-O Coupling and Mo(CO)6-Mediated Carbonylation Reactions

Mo, Qinliang; Sun, Nan ; Jin, Liqun ; Hu, Baoxiang; Shen, Zhenlu ; et al, Journal of Organic Chemistry, 2020, 85(17), 11490-11500

Production Method 2

93849-31-1

89197-62-6

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Dimethylformamide , Water ; 30 min, 60 °C; 60 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, rt

Reference

: Synthesis and biological evaluation of novel shikonin-benzo[b]furan derivatives as tubulin polymerization inhibitors targeting the colchicine binding site

Shao, Yu-Ying; Yin, Yong; Lian, Bao-Ping; Leng, Jia-Fu; Xia, Yuan-Zheng; et al, European Journal of Medicinal Chemistry, 2020, 190,

Production Method 3

1210226-84-8

89197-62-6

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 3 h, 0 °C

Reference

: Modulation on C- and N-Terminal Moieties of a Series of Potent and Selective Linear Tachykinin NK2 Receptor Antagonists

Gensini, Martina; Altamura, Maria; Dimoulas, Tula; Fedi, Valentina; Giannotti, Danilo; et al, ChemMedChem, 2010, 5(1), 65-78

Production Method 4

347-54-6

685-87-0

89197-62-6

Reaction Conditions

1.1 Reagents: Potassium carbonate , Water Solvents: Methyl ethyl ketone
1.2 Reagents: Sodium hydroxide Solvents: Ethanol

Reference

: Studies Towards the Total Synthesis of Aspirochlorine and Chloptosin (Postdoctoral Thesis)

Knauer, Stephan, 2007, , ,

5-Fluorobenzofuran-2-carboxylic acid Raw materials

5-Fluorobenzofuran-2-carboxylic acid Preparation Products

5-Fluorobenzofuran-2-carboxylic acid (89197-62-6)

5-Fluorobenzofuran-2-carboxylic acid Related Literature

1. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

Related Categories

89197-62-6 (5-Fluorobenzofuran-2-carboxylic acid) Related Products

Recommended suppliers

上海嵘奥生物技术有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Inner Mongolia Xinhong Biological Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Inner Mongolia Xinhong Biological Technology Co., Ltd

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

钜澜化工科技(青岛)有限公司

Gold Member

Audited Supplier

CN Supplier

Bulk

Enjia Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Cas no 89197-62-6 (5-Fluorobenzofuran-2-carboxylic acid)

5-Fluorobenzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-Fluorobenzofuran-2-carboxylic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-Fluorobenzofuran-2-carboxylic acid Pricemore >>

5-Fluorobenzofuran-2-carboxylic acid Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

5-Fluorobenzofuran-2-carboxylic acid Raw materials

5-Fluorobenzofuran-2-carboxylic acid Preparation Products

5-Fluorobenzofuran-2-carboxylic acid Related Literature

Related Categories

89197-62-6 (5-Fluorobenzofuran-2-carboxylic acid) Related Products